Cas no 2413848-35-6 (rac-tert-butyl N-tert-butyl-N-(3R,4S)-4-hydroxyoxolan-3-ylcarbamate)

• Product Name: rac-tert-butyl N-tert-butyl-N-(3R,4S)-4-hydroxyoxolan-3-ylcarbamate
• CAS No: 2413848-35-6
• MF: C₁₃H₂₅NO₄
• MW: 259.341904401779
• CID: 5672978
• PubChem ID: 165768642
• Update Time: 2025-10-14

rac-tert-butyl N-tert-butyl-N-(3R,4S)-4-hydroxyoxolan-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl N-tert-butyl-N-[(3R,4S)-4-hydroxyoxolan-3-yl]carbamate
• EN300-26665439
• 2413848-35-6
• rac-tert-butyl N-tert-butyl-N-(3R,4S)-4-hydroxyoxolan-3-ylcarbamate

• Inchi： 1S/C13H25NO4/c1-12(2,3)14(9-7-17-8-10(9)15)11(16)18-13(4,5)6/h9-10,15H,7-8H2,1-6H3/t9-,10-/m1/s1
• InChI Key： AUQHRJMUWCWBNB-NXEZZACHSA-N
• SMILES： O1C[C@H]([C@@H](C1)N(C(=O)OC(C)(C)C)C(C)(C)C)O

Computed Properties

• Exact Mass: 259.17835828g/mol
• Monoisotopic Mass: 259.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 59Ų

Additional information on rac-tert-butyl N-tert-butyl-N-(3R,4S)-4-hydroxyoxolan-3-ylcarbamate

Recent Advances in the Study of rac-tert-butyl N-tert-butyl-N-(3R,4S)-4-hydroxyoxolan-3-ylcarbamate (CAS: 2413848-35-6)

The compound rac-tert-butyl N-tert-butyl-N-(3R,4S)-4-hydroxyoxolan-3-ylcarbamate (CAS: 2413848-35-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral building block is pivotal in the synthesis of complex molecules, particularly in the development of novel therapeutics. Recent studies have focused on its stereoselective synthesis, biological activity, and potential applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound as a key intermediate in the synthesis of protease inhibitors. The research demonstrated that the (3R,4S) configuration of the molecule enhances its binding affinity to target enzymes, making it a promising candidate for antiviral drug development. The study also highlighted the compound's stability under physiological conditions, which is crucial for its pharmacokinetic properties.

In addition to its role in drug synthesis, rac-tert-butyl N-tert-butyl-N-(3R,4S)-4-hydroxyoxolan-3-ylcarbamate has been investigated for its potential as a chiral auxiliary in asymmetric synthesis. A recent paper in Organic Letters detailed a novel catalytic system that leverages this compound to achieve high enantioselectivity in the formation of carbon-carbon bonds. This advancement could streamline the production of enantiomerically pure pharmaceuticals, reducing costs and improving efficiency.

Further research has examined the compound's metabolic pathways and toxicity profile. A 2024 preclinical study reported in Chemical Research in Toxicology found that the molecule exhibits low cytotoxicity in human cell lines, suggesting a favorable safety profile for therapeutic applications. However, the study also noted the need for further investigation into its long-term effects and potential interactions with other drugs.

Industry reports indicate that several pharmaceutical companies are actively exploring the commercial potential of rac-tert-butyl N-tert-butyl-N-(3R,4S)-4-hydroxyoxolan-3-ylcarbamate. Its versatility as a synthetic intermediate and its favorable physicochemical properties make it an attractive candidate for large-scale production. Analysts predict that the demand for this compound will grow significantly in the coming years, driven by its applications in both small-molecule and biologic drug development.

In conclusion, recent studies underscore the importance of rac-tert-butyl N-tert-butyl-N-(3R,4S)-4-hydroxyoxolan-3-ylcarbamate (CAS: 2413848-35-6) in modern pharmaceutical research. Its unique structural features and biological activity position it as a valuable tool for drug discovery and development. Future research should focus on optimizing its synthesis, expanding its applications, and further evaluating its safety and efficacy in clinical settings.